Cas no 81511-50-4 (Benzoic acid, 4-(acetyloxy)-, anhydride)

• Product Name: Benzoic acid, 4-(acetyloxy)-, anhydride
• CAS No: 81511-50-4
• MF: C₁₈H₁₄O₇
• MW: 342.299565792084
• CID: 583514
• PubChem ID: 12430806
• Update Time: 2025-04-19

Benzoic acid, 4-(acetyloxy)-, anhydride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(acetyloxy)-, anhydride
• (4-acetyloxybenzoyl) 4-acetyloxybenzoate
• 4-(Acetyloxy)benzoic anhydride
• 81511-50-4
• SCHEMBL9507144
• DTXSID70497968

• Inchi： 1S/C18H14O7/c1-11(19)23-15-7-3-13(4-8-15)17(21)25-18(22)14-5-9-16(10-6-14)24-12(2)20/h3-10H,1-2H3
• InChI Key： ADDPFERCWOYHPT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC(C)=O)=O)C(C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 342.07395278g/mol
• Monoisotopic Mass: 342.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96Ų